Cas no 1049677-61-3 (({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid)

• Product Name: ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid
• CAS No: 1049677-61-3
• MF: C₈H₁₁N₃O₄S
• MW: 245.255640268326
• CID: 1079598
• PubChem ID: 25219310
• Update Time: 2025-10-29

({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• [({5-[(Dimethylamino)carbonyl]-1,2,4-oxadiazol-3-yl}methyl)thio]acetic acid
• (5-DIMETHYLCARBAMOYL-[1,2,4]OXADIAZOL-3-YLMETHYLSULFANYL)-ACETIC ACID
• 2-(((5-(DIMETHYLCARBAMOYL)-1,2,4-OXADIAZOL-3-YL)METHYL)THIO)ACETIC ACID
• ({[5-(dimethylcarbamoyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• MFCD11053599
• 1049677-61-3
• [((5-[(Dimethylamino)carbonyl]-1,2,4-oxadiazol-3-yl)methyl)thio]acetic acid
• 2-({[5-(dimethylcarbamoyl)-1,2,4-oxadiazol-3-yl]methyl}sulfanyl)acetic acid
• AKOS005171290
• ALBB-004355
• LS-01639
• 2-[[5-(dimethylcarbamoyl)-1,2,4-oxadiazol-3-yl]methylsulfanyl]acetic acid
• 2-(((5-(Dimethylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)aceticacid
• STK503132
• ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid

• MDL： MFCD11053599
• Inchi： 1S/C8H11N3O4S/c1-11(2)8(14)7-9-5(10-15-7)3-16-4-6(12)13/h3-4H2,1-2H3,(H,12,13)
• InChI Key： FQMCCEJYKZWARA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=NOC(C(N(C)C)=O)=N1

Computed Properties

• Exact Mass: 245.04702701g/mol
• Monoisotopic Mass: 245.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 122Ų

({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid

Compound Introduction: ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic Acid and CAS No. 1049677-61-3

Compound with the CAS number 1049677-61-3 and the product name ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure incorporates a 1,2,4-oxadiazole core, which is a heterocyclic compound known for its stability and versatility in drug design. The presence of a dimethylamino group enhances the compound's reactivity and binding affinity, making it a promising candidate for further exploration.

The (5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid molecule exhibits a rich chemical profile that makes it suitable for various biochemical interactions. The thioacetic acid moiety provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility is particularly valuable in the development of novel therapeutic agents where precise molecular targeting is essential.

In recent years, there has been growing interest in the use of oxadiazole derivatives in pharmaceutical applications. These compounds have shown promise as intermediates in the synthesis of drugs targeting various diseases, including cancer and infectious disorders. The 1,2,4-oxadiazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive component in drug design. The incorporation of the dimethylamino group further enhances this potential by improving solubility and bioavailability.

The synthesis of ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods are crucial in achieving the desired structural integrity and functional properties of the compound.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs. The combination of the 1,2,4-oxadiazole core with the thioacetic acid group creates a versatile platform for medicinal chemists to explore. Researchers have been particularly interested in its ability to modulate biological pathways associated with inflammation and oxidative stress. These pathways are implicated in numerous diseases, making this compound a valuable asset in drug discovery efforts.

The pharmacological properties of ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid have been studied extensively in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in cytokine production. Additionally, its ability to scavenge reactive oxygen species has led to investigations into its role as an antioxidant therapy. These findings suggest that this compound could be beneficial in treating conditions characterized by chronic inflammation and oxidative damage.

The chemical stability of this compound under various conditions is another area of interest. Studies have shown that it maintains its structural integrity when exposed to different pH levels and temperatures, which is crucial for its application in pharmaceutical formulations. Furthermore, its solubility profile allows for easy integration into various drug delivery systems, enhancing its therapeutic potential.

In conclusion, the compound with CAS number 1049677-61-3 and the product name ({5-(Dimethylamino)carbonyl-1,2,4-oxadiazol-3-yl}methyl)thioacetic acid represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further exploration in drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in addressing some of the most challenging medical conditions.